Cas no 898759-91-6 (2-(4-Cyanobenzoyl)oxazole)

• Product Name: 2-(4-Cyanobenzoyl)oxazole
• CAS No: 898759-91-6
• MF: C₁₁H₆N₂O₂
• MW: 198.177542209625
• MDL: MFCD07699358
• CID: 1070379
• PubChem ID: 24723649
• Update Time: 2025-04-20

2-(4-Cyanobenzoyl)oxazole Chemical and Physical Properties

Names and Identifiers

• 2-(4-Nitrobenzoyl)oxazole
• 2-(4-Cyanobenzoyl)oxazole
• 4-(1,3-oxazole-2-carbonyl)benzonitrile
• 898759-91-6
• AKOS006287062
• MFCD07699358
• DTXSID00642085

• MDL： MFCD07699358
• Inchi： 1S/C11H6N2O2/c12-7-8-1-3-9(4-2-8)10(14)11-13-5-6-15-11/h1-6H
• InChI Key： IWSOFFYLWJRGKD-UHFFFAOYSA-N
• SMILES： O1C=CN=C1C(C1C=CC(C#N)=CC=1)=O

Computed Properties

• Exact Mass: 198.04300
• Monoisotopic Mass: 198.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 66.9Ų

Experimental Properties

• PSA: 66.89000
• LogP: 1.77728